N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-3-21-12-13-22-17-10-8-16(9-11-17)19-18(20)15-6-4-14(2)5-7-15/h4-11H,3,12-13H2,1-2H3,(H,19,20)
• InChI Key: LCJJXDPPNXBRLI-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C

Description

N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide, also known as EPPB, is a chemical compound that has gained attention in the scientific community for its potential applications in biomedical research. EPPB is a selective inhibitor of protein kinase R (PKR), an enzyme that plays a crucial role in the innate immune response. In

Mechanism of Action

N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide selectively inhibits PKR by binding to its kinase domain and preventing its autophosphorylation, which is necessary for its activation. This leads to a reduction in PKR-mediated signaling pathways, including the inhibition of protein synthesis and the induction of apoptosis. N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has also been found to inhibit the activity of other kinases, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), although its selectivity for PKR is much higher.
Biochemical and Physiological Effects
N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has been shown to have several biochemical and physiological effects, including the inhibition of PKR-mediated signaling pathways, the reduction of antiviral responses, and the promotion of viral replication. N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has also been found to have anticancer properties, as it inhibits PKR activity and reduces tumor growth and metastasis. Additionally, N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has been found to have anti-inflammatory effects, as PKR is involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has several advantages for lab experiments, including its selectivity for PKR and its ability to inhibit other kinases. However, N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide, including the development of more potent and selective inhibitors of PKR, the investigation of its potential applications in other diseases, such as autoimmune disorders and neurodegenerative diseases, and the exploration of its potential as a therapeutic agent. Additionally, further studies are needed to determine the optimal dosage and administration of N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide and to investigate its potential toxicity and side effects.
Conclusion
N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide is a chemical compound that has gained attention in the scientific community for its potential applications in biomedical research. Its selective inhibition of PKR has been found to have several biochemical and physiological effects, including the reduction of antiviral responses, the promotion of viral replication, and the inhibition of tumor growth and metastasis. While N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has several advantages for lab experiments, further studies are needed to determine its optimal dosage and administration and to investigate its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide involves several steps, including the reaction of 4-methylbenzoic acid with thionyl chloride, the reaction of the resulting acid chloride with 4-(2-ethoxyethoxy)aniline, and the subsequent amidation of the resulting amine with 4-methylbenzoic acid. The final product is obtained through a recrystallization process. The purity of N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide is determined using high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has been found to have potential applications in biomedical research, particularly in the study of viral infections and cancer. PKR is known to be activated in response to viral infections, leading to the inhibition of protein synthesis and the induction of apoptosis. N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has been shown to inhibit PKR activity, thereby reducing the antiviral response and promoting viral replication. N-[4-(2-ethoxyethoxy)phenyl]-4-methylbenzamide has also been found to have anticancer properties, as PKR is often overexpressed in cancer cells and is involved in tumor growth and metastasis.